Cas no 107096-52-6 (2-METHYL-6-NITROBENZALDEHYDE)
2-METHYL-6-NITROBENZALDEHYDE structure
Product Name:2-METHYL-6-NITROBENZALDEHYDE
CAS No:107096-52-6
MF:C8H7NO3
MW:165.146082162857
CID:1006308
PubChem ID:14098278
Update Time:2025-04-20
2-METHYL-6-NITROBENZALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-6-NITROBENZALDEHYDE
- 2-methyl-6-nitrobenzylaldehyde
- 2-nitro-6-methylbenzaldehyde
- 6-methyl-2-nitrobenzaldehyde
- AB58397
- AGN-PC-000EIN
- Benzaldehyde, 2-methyl-6-nitro-
- AKOS006303391
- EN300-1725356
- LBHWNZFYCKTRFN-UHFFFAOYSA-N
- 107096-52-6
- MFCD10696870
- SCHEMBL700297
- DA-20162
- BS-44311
- F2167-9483
- F85779
-
- MDL: MFCD10696870
- Inchi: 1S/C8H7NO3/c1-6-3-2-4-8(9(11)12)7(6)5-10/h2-5H,1H3
- InChI Key: LBHWNZFYCKTRFN-UHFFFAOYSA-N
- SMILES: O=CC1C(=CC=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
2-METHYL-6-NITROBENZALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000478-250mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A014000478-500mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A014000478-1g |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 1g |
$1475.10 | 2023-09-04 | |
| TRC | B495453-10mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495453-50mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B495453-100mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 100mg |
$ 230.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1147056-100mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 100mg |
¥760.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1147056-250mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 250mg |
¥1292.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1147056-1g |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 1g |
¥2988.00 | 2024-08-09 | |
| Ambeed | A176190-100mg |
2-Methyl-6-nitrobenzaldehyde |
107096-52-6 | 97% | 100mg |
$80.0 | 2024-05-30 |
2-METHYL-6-NITROBENZALDEHYDE Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
107096-52-6 (2-METHYL-6-NITROBENZALDEHYDE) Related Products
- 31680-07-6(4-Methyl-3-nitrobenzaldehyde)
- 69022-52-2(2,5-Dimethyl-3-nitrobenzaldehyde)
- 5858-28-6(5-Methyl-2-nitrobenzaldehyde)
- 552-89-6(2-Nitrobenzaldehyde)
- 31620-90-3(Benzaldehyde, nitro-)
- 5858-27-5(3-Methyl-2-nitrobenzaldehyde)
- 1020718-69-7(2-NITROBENZALDEHYDE-D4)
- 23876-12-2(2-Methyl-3-nitrobenzaldehyde)
- 20357-22-6(4-Methyl-2-nitrobenzaldehyde)
- 1198424-70-2(2,5-Dinitrobenzaldehyde)
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